Cas no 58845-78-6 (3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, trans-)

• Product Name: 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, trans-
• CAS No: 58845-78-6
• MF: C₁₉H₃₂O₄
• MW: 324.454986572266
• CID: 340636
• Update Time: 2024-01-28

3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, trans-
• 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, (2R,3S)-rel-

• Inchi： 1S/C19H32O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h16-17H,2-14H2,1H3,(H,20,21)/t16-,17+/m1/s1
• InChI Key： WZYZDHVPSZCEEP-SJORKVTESA-N
• SMILES： O1C(=O)C(=C)[C@H](C(O)=O)[C@H]1CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 324.23016

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Melting Point: 100.5-101.5 °C
• Boiling Point: 488.4±45.0 °C(Predicted)
• PSA: 63.6
• pka: 3.07±0.40(Predicted)